Cas no 1393330-53-4 (5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid)

• Product Name: 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid
• CAS No: 1393330-53-4
• MF: C₉H₉NO₄
• MW: 195.172062635422
• MDL: MFCD22418780
• CID: 4787534
• PubChem ID: 66570795
• Update Time: 2026-02-27

5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid
• 5-(Oxetan-3-yloxy)picolinic acid
• 5-(Oxetan-3-yloxy)pyridine-2-carboxylicacid
• DB-139237
• CS-0309806
• AKOS027390859
• 1393330-53-4
• 2-Pyridinecarboxylic acid, 5-(3-oxetanyloxy)-
• 5-(Oxetan-3-yloxy)picolinicacid
• DTXSID801252931
• KS-7584
• P20567

• MDL： MFCD22418780
• Inchi： 1S/C9H9NO4/c11-9(12)8-2-1-6(3-10-8)14-7-4-13-5-7/h1-3,7H,4-5H2,(H,11,12)
• InChI Key： CNFWMQCBZFVFJW-UHFFFAOYSA-N
• SMILES： O1CC(C1)OC1C=NC(C(=O)O)=CC=1

Computed Properties

• Exact Mass: 195.05315777g/mol
• Monoisotopic Mass: 195.05315777g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 68.6

Additional information on 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid

Recent Advances in the Application of 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid (CAS: 1393330-53-4) in Chemical Biology and Drug Discovery

The compound 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid (CAS: 1393330-53-4) has recently emerged as a promising scaffold in chemical biology and medicinal chemistry due to its unique structural features and versatile reactivity. This heterocyclic compound, which combines a pyridine core with an oxetane moiety, has attracted significant attention for its potential applications in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies. Recent studies have highlighted its utility as a building block for the synthesis of bioactive molecules, owing to its ability to modulate protein-ligand interactions and improve pharmacokinetic properties.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the effectiveness of 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid derivatives as selective inhibitors of fibroblast growth factor receptors (FGFRs). The researchers utilized structure-based drug design to optimize the compound's interactions with the ATP-binding site of FGFRs, resulting in improved potency and selectivity. The incorporation of the oxetane ring was found to enhance metabolic stability while maintaining favorable solubility, addressing a common challenge in kinase inhibitor development. These findings suggest that 1393330-53-4 derivatives may offer new therapeutic opportunities for cancers driven by FGFR alterations.

In parallel research, scientists have explored the use of 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid in PROTAC (proteolysis targeting chimera) development. A recent Nature Chemical Biology publication described how the compound's bifunctional nature makes it particularly suitable for tethering target-binding warheads to E3 ligase ligands. The oxetane oxygen was shown to serve as an effective hydrogen bond acceptor, while the carboxylic acid group provided a convenient handle for conjugation. This application represents an innovative approach to targeted protein degradation, potentially expanding the druggable proteome.

From a synthetic chemistry perspective, novel methodologies for the functionalization of 1393330-53-4 have been reported. A 2024 ACS Catalysis paper detailed a palladium-catalyzed C-H activation strategy that enables efficient derivatization of the pyridine ring while preserving the sensitive oxetane functionality. This advancement has significantly expanded the accessible chemical space around this scaffold, facilitating the exploration of structure-activity relationships in drug discovery programs.

Pharmacokinetic studies of 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid derivatives have yielded encouraging results. Research published in Drug Metabolism and Disposition demonstrated that the oxetane moiety confers improved metabolic stability compared to traditional heterocycles, with reduced cytochrome P450-mediated oxidation. This property, combined with the compound's favorable solubility profile, suggests that 1393330-53-4-based drugs may achieve better oral bioavailability and reduced dose frequency in clinical settings.

Looking forward, the unique properties of 5-(Oxetan-3-yloxy)pyridine-2-carboxylic acid position it as a valuable tool in chemical biology and drug discovery. Its applications span from traditional small molecule therapeutics to emerging modalities like targeted protein degradation. As synthetic methods continue to evolve and our understanding of its interactions with biological targets deepens, this scaffold is likely to play an increasingly important role in addressing unmet medical needs across multiple therapeutic areas.